Cas no 1261686-87-6 (3-cyano-2-fluorobenzene-1-sulfonyl chloride)

• Product Name: 3-cyano-2-fluorobenzene-1-sulfonyl chloride
• CAS No: 1261686-87-6
• MF: C₇H₃ClFNO₂S
• MW: 219.620622873306
• MDL: MFCD18394024
• CID: 4583760
• PubChem ID: 55280683
• Update Time: 2025-10-30

3-cyano-2-fluorobenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-cyano-2-fluorobenzene-1-sulfonyl chloride

• MDL： MFCD18394024
• Inchi： 1S/C7H3ClFNO2S/c8-13(11,12)6-3-1-2-5(4-10)7(6)9/h1-3H
• InChI Key： CMJOMLZWXGWXEA-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC=CC(C#N)=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 3-cyano-2-fluorobenzene-1-sulfonyl chloride

Recent Advances in the Application of 3-Cyano-2-fluorobenzene-1-sulfonyl chloride (CAS: 1261686-87-6) in Chemical Biology and Pharmaceutical Research

3-Cyano-2-fluorobenzene-1-sulfonyl chloride (CAS: 1261686-87-6) has emerged as a pivotal intermediate in the synthesis of bioactive molecules and pharmaceutical agents. Recent studies highlight its utility in the development of sulfonamide-based inhibitors, which are increasingly recognized for their therapeutic potential in targeting various enzymes and receptors. This research brief consolidates the latest findings on the applications, synthetic methodologies, and mechanistic insights associated with this compound, providing a comprehensive overview for researchers in the chemical biology and pharmaceutical sectors.

A significant focus of recent research has been on the role of 3-cyano-2-fluorobenzene-1-sulfonyl chloride in the design of covalent inhibitors. Its reactive sulfonyl chloride moiety enables selective modification of target proteins, making it a valuable tool for probing enzyme active sites and developing irreversible inhibitors. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated its use in synthesizing potent inhibitors of carbonic anhydrase isoforms, which are implicated in cancer and glaucoma. The study reported enhanced binding affinity and selectivity due to the fluorine and cyano substituents, which modulate electronic and steric properties.

In addition to its pharmacological applications, advancements in synthetic chemistry have optimized the production and handling of this compound. A recent Organic Process Research & Development article detailed a scalable, high-yield synthesis route using continuous flow technology, addressing challenges related to its instability in aqueous environments. This innovation has significant implications for industrial-scale manufacturing, ensuring consistent quality and reducing production costs.

Mechanistic studies have also shed light on the compound’s reactivity patterns. Quantum chemical calculations and kinetic analyses, as reported in Chemical Communications, revealed that the electron-withdrawing cyano and fluorine groups accelerate sulfonylation reactions while minimizing side reactions. These insights are critical for tailoring reaction conditions in drug discovery pipelines.

Looking ahead, researchers are exploring the potential of 3-cyano-2-fluorobenzene-1-sulfonyl chloride in targeted protein degradation (e.g., PROTACs) and bioconjugation strategies. Preliminary data from a 2024 ACS Chemical Biology study suggest its compatibility with click chemistry platforms, enabling modular assembly of multifunctional therapeutics. These developments underscore its versatility as a building block in next-generation drug design.

In conclusion, the growing body of research underscores the importance of 3-cyano-2-fluorobenzene-1-sulfonyl chloride as a multifunctional reagent in chemical biology and drug development. Its unique structural features and reactivity profile continue to inspire innovative applications, from enzyme inhibition to bioconjugation. Future directions may focus on expanding its utility in emerging therapeutic modalities and further refining synthetic protocols to enhance accessibility for the research community.